
A Comparative Analysis of the Environmental
Impact of Chlorine and Alternative Disinfectants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorine

Cat. No.: B10779121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The imperative for effective disinfection in water treatment and various industrial processes is

undeniable. For decades, chlorine has been the disinfectant of choice due to its efficacy and

cost-effectiveness. However, growing concerns over its environmental impact and the formation

of harmful disinfection by-products (DBPs) have spurred the exploration and adoption of

alternative disinfection technologies. This guide provides an objective comparison of the

environmental impacts of chlorine and its primary alternatives, supported by quantitative data

and detailed experimental protocols.

Overview of Disinfectants
Chlorine: A widely used chemical disinfectant, chlorine is highly effective against a broad

spectrum of pathogens. Its primary environmental concern is its reaction with natural organic

matter in water to form a variety of DBPs, including trihalomethanes (THMs) and haloacetic

acids (HAAs), some of which are carcinogenic.[1] Residual chlorine, even at low

concentrations, can be toxic to aquatic life.

Ozone (O₃): A powerful oxidizing agent, ozone is a highly effective disinfectant that also

removes taste and odor compounds. A key advantage of ozone is that it does not produce

chlorinated DBPs.[1] However, if bromide is present in the source water, ozonation can lead to

the formation of bromate, a potential carcinogen.[2] Ozone's high reactivity means it has a

short lifespan and does not provide a residual disinfectant in the distribution system, often

necessitating the addition of a secondary disinfectant like chlorine or chloramines.[2][3]
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Ultraviolet (UV) Disinfection: This physical disinfection process uses UV light to inactivate

microorganisms by damaging their DNA. UV treatment is effective against a wide range of

pathogens, including chlorine-resistant protozoa like Cryptosporidium and Giardia.[4] A

significant advantage of UV is that it does not produce any known DBPs.[5] Similar to ozone,

UV disinfection does not provide a residual disinfectant.[2][3]

Chloramines: Formed by combining chlorine and ammonia, chloramines are a more stable

and longer-lasting disinfectant than free chlorine. They generally produce lower levels of

regulated DBPs like THMs and HAAs compared to chlorine.[6] However, they can lead to the

formation of other by-products, such as nitrosamines, which are of increasing concern.[7]

Chlorine Dioxide (ClO₂): Chlorine dioxide is a broad-spectrum disinfectant that is effective

over a wide pH range. It produces lower levels of THMs and HAAs compared to chlorine.[8]

However, its primary by-products, chlorite and chlorate, are regulated due to potential health

effects.[2]

Quantitative Comparison of Environmental Impacts
The following table summarizes key quantitative data comparing the environmental

performance of chlorine and its alternatives.
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Parameter Chlorine Ozone
UV
Disinfection

Chloramine
s

Chlorine
Dioxide

Disinfection

By-product

(DBP)

Formation

Trihalometha

nes (THMs)
High

None (unless

a chlorine-

based

secondary

disinfectant is

used)

None Low Low

Haloacetic

Acids (HAAs)
High

None (unless

a chlorine-

based

secondary

disinfectant is

used)

None Low Low

Bromate

Low (if

bromide is

present)

Potential for

formation if

bromide is

present

None

Low (if

bromide is

present)

Low (if

bromide is

present)

Nitrosamines Low Low None
Potential for

formation
Low

Ecotoxicity

Acute Toxicity

(LC50) to

Aquatic Life

High (e.g.,

Ceriodaphnia

dubia 24-h

LC50 for free

chlorine:

0.035-0.048

mg/L)[9]

Moderate

(depends on

residual

ozone and

by-products)

Low (no

chemical

residual)

High (e.g.,

Ceriodaphnia

dubia 24-h

LC50 for

monochloram

ine: 0.012

mg/L)[9]

Moderate

(depends on

chlorite and

chlorate

residuals)
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Energy

Consumption
Low High

Medium to

High
Low Low

Residual

Disinfection
Yes No No Yes

Yes (but

shorter-lived

than

chlorine/chlor

amines)

Signaling Pathways and Logical Relationships
The following diagram illustrates the key decision-making factors and environmental impact

pathways associated with selecting a disinfectant.

Disinfectant Selection and Environmental Impact Pathways
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Caption: Disinfectant choice impacts DBPs, ecotoxicity, energy, and residual.

Experimental Protocols
Accurate comparison of disinfectants relies on standardized analytical methods. Below are

summaries of key U.S. Environmental Protection Agency (EPA) methods for the analysis of

common DBPs.

EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary

Column Gas Chromatography/Mass Spectrometry

This method is used for the identification and quantification of volatile organic compounds,

including the four trihalomethane (THM) disinfection by-products.[5][10]

Principle: Volatile compounds are purged from a water sample with an inert gas. The purged

compounds are trapped on a sorbent material, then thermally desorbed into a gas
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chromatograph (GC) for separation and a mass spectrometer (MS) for detection and

quantification.

Sample Preparation: Samples are collected in vials with no headspace and preserved with a

reducing agent to quench any residual disinfectant.

Instrumentation: Purge and trap system, GC equipped with a capillary column, and a mass

spectrometer.

Quality Control: Includes analysis of laboratory reagent blanks, fortified blanks, and fortified

sample matrices to ensure data quality.

EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated

Solvents, and Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction

and Gas Chromatography with Electron-Capture Detection

This method is applicable to the determination of several chlorination DBPs, including some

haloacetonitriles and other halogenated compounds.[8][11][12]

Principle: Analytes are extracted from a water sample using a small volume of solvent (liquid-

liquid extraction). The extract is then injected into a gas chromatograph (GC) with an electron

capture detector (ECD) for separation and quantification.

Sample Preparation: Samples are collected and preserved with a dechlorinating agent. The

pH is adjusted before extraction.

Instrumentation: Gas chromatograph with a capillary column and an electron capture

detector.

Quality Control: Involves the analysis of blanks, duplicates, and fortified samples to monitor

method performance.

EPA Method 625: Base/Neutrals and Acids

While a broader method for semivolatile organic compounds, it can be adapted for the analysis

of certain non-purgeable DBPs.[1][13][14]
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Principle: The water sample is serially extracted with a solvent at both acidic and basic pH to

isolate acidic and base/neutral compounds. The extracts are concentrated and analyzed by

gas chromatography/mass spectrometry (GC/MS).

Sample Preparation: The pH of the water sample is adjusted to >11 for the first extraction,

and then to <2 for the second extraction.

Instrumentation: Gas chromatograph with a capillary column and a mass spectrometer.

Quality Control: Includes calibration checks, analysis of blanks, and spiking of samples with

known standards.

Experimental Workflow for DBP Analysis
The following diagram outlines a typical experimental workflow for the analysis of disinfection

by-products in a water sample.
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Experimental Workflow for DBP Analysis

1. Sample Collection
(with preservative)

2. Extraction
(LLE or Purge & Trap)

3. Instrumental Analysis
(GC/MS or GC/ECD)

4. Data Processing
(Quantification & QC)

5. Reporting
(Results & QA/QC Summary)

Click to download full resolution via product page

Caption: DBP analysis workflow: from sample collection to final reporting.

Conclusion
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The selection of a disinfectant is a complex decision with significant environmental implications.

While chlorine remains a cost-effective and widely used option, its potential to form harmful

DBPs necessitates careful consideration of alternatives. Ozone and UV disinfection offer the

advantage of not producing chlorinated by-products, but they lack a residual disinfectant and

can have higher energy demands. Chloramines and chlorine dioxide present a middle ground,

with a reduced DBP formation potential compared to chlorine, but with their own set of by-

products to manage.

For researchers, scientists, and drug development professionals, understanding the nuances of

each disinfection method is crucial for making informed decisions that balance efficacy with

environmental stewardship. This guide provides a foundational understanding and the

necessary data to begin a thorough evaluation of the available options. Further research into

the specific water quality and operational context is always recommended for a comprehensive

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/229740894_An_evaluation_of_the_toxicity_of_various_forms_of_chlorine_to_Ceriodaphnia_dubia
https://settek.com/epa-method-524-2/
https://19january2021snapshot.epa.gov/esam/epa-method-5511-determination-chlorination-disinfection-byproducts-chlorinated-solvents-and_.html
https://19january2021snapshot.epa.gov/esam/epa-method-5511-determination-chlorination-disinfection-byproducts-chlorinated-solvents-and_.html
https://19january2021snapshot.epa.gov/esam/epa-method-5511-determination-chlorination-disinfection-byproducts-chlorinated-solvents-and_.html
https://19january2021snapshot.epa.gov/esam/epa-method-5511-determination-chlorination-disinfection-byproducts-chlorinated-solvents-and_.html
https://19january2021snapshot.epa.gov/esam/epa-method-5511-determination-chlorination-disinfection-byproducts-chlorinated-solvents-and_.html
https://www.nemi.gov/methods/method_summary/4809/
https://19january2017snapshot.epa.gov/sites/production/files/2015-10/documents/method_625_1984.pdf
https://www.epa.gov/sites/default/files/2017-08/documents/method_625-1_2016.pdf
https://www.benchchem.com/product/b10779121#comparing-the-environmental-impact-of-chlorine-and-alternative-disinfectants
https://www.benchchem.com/product/b10779121#comparing-the-environmental-impact-of-chlorine-and-alternative-disinfectants
https://www.benchchem.com/product/b10779121#comparing-the-environmental-impact-of-chlorine-and-alternative-disinfectants
https://www.benchchem.com/product/b10779121#comparing-the-environmental-impact-of-chlorine-and-alternative-disinfectants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10779121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

